Cas no 1855294-13-1 (1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol)

• Product Name: 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol
• CAS No: 1855294-13-1
• MF: C₈H₁₇FN₂O
• MW: 176.231785535812
• CID: 5957947
• PubChem ID: 165598374
• Update Time: 2025-10-28

1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol
• EN300-1652481
• 1855294-13-1
• 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol

• Inchi： 1S/C8H17FN2O/c1-11-3-2-7(6-11)10-5-8(12)4-9/h7-8,10,12H,2-6H2,1H3
• InChI Key： XNFKCINARYNVFE-UHFFFAOYSA-N
• SMILES： FCC(CNC1CN(C)CC1)O

Computed Properties

• Exact Mass: 176.13249133g/mol
• Monoisotopic Mass: 176.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol

Research Brief on 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol (CAS: 1855294-13-1): Recent Advances and Applications

1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol (CAS: 1855294-13-1) is a fluorinated amino alcohol derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promise in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological disorders and infectious diseases. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, leveraging its fluorine atom for enhanced metabolic stability and binding affinity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol as a precursor in the synthesis of sigma-1 receptor ligands. The study highlighted the compound's ability to modulate receptor activity, suggesting its utility in treating neuropathic pain and neurodegenerative diseases. The fluorine substitution was found to significantly improve the compound's pharmacokinetic properties, including increased blood-brain barrier penetration and reduced susceptibility to enzymatic degradation.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a building block for the development of antimicrobial agents. The study demonstrated that derivatives of 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol. A 2023 Organic Process Research & Development paper detailed a novel, cost-effective route for its synthesis, employing asymmetric catalysis to achieve high enantiomeric purity. This development is expected to accelerate its adoption in industrial-scale drug manufacturing.

In conclusion, 1-Fluoro-3-[(1-methylpyrrolidin-3-yl)amino]propan-2-ol (CAS: 1855294-13-1) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its unique chemical properties, combined with recent synthetic breakthroughs, position it as a valuable tool for addressing unmet medical needs. Future research is likely to explore its potential in additional therapeutic areas, such as oncology and immunology, further expanding its impact on the field.